Citrusin D

Cardiovascular pharmacology Phenylpropanoid glycosides Hypertension models
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C16H22O8
Molecular Weight 342.34 g/mol
Cat. No. B15591817
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameCitrusin D
Molecular FormulaC16H22O8
Molecular Weight342.34 g/mol
Structural Identifiers
InChIInChI=1S/C16H22O8/c1-22-11-7-9(4-5-10(11)18)3-2-6-23-16-15(21)14(20)13(19)12(8-17)24-16/h2-5,7,12-21H,6,8H2,1H3/b3-2+/t12-,13-,14+,15-,16-/m1/s1
InChIKeyJOIDTHZGWZZGMU-FAOXUISGSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





Citrusin D 113349-27-2 Procurement Guide: Phenylpropanoid Glycoside Reference Standard for Cardiovascular and Food Authentication Research


Citrusin D (CAS 113349-27-2), also known as (E)-Isoconiferin, is a phenylpropanoid glycoside with the molecular formula C16H22O8 and a molecular weight of 342.34 g/mol . First isolated and structurally characterized from citrus fruit peels including lemon (Citrus limon), Satsuma mandarin (Citrus unshiu), and round kumquat (Fortunella japonica) [1], this compound belongs to the fatty acyl glycosides class of organic molecules and features a coniferyl alcohol moiety linked to a β-D-glucopyranoside sugar unit [2]. Citrusin D is commercially available as a research-grade reference standard with typical purity specifications of ≥95% to ≥98% as determined by HPLC analysis .

Standard Type
Phenylpropanoid glycoside reference standard, HPLC-verified purity
Primary Research Context
Cardiovascular model-response studies; food origin authentication
Analytical Application
UHPLC-QTOF MS metabolomic marker; NMR structural reference

Why Generic Phenylpropanoid Glycosides Cannot Substitute for Citrusin D in Targeted Cardiovascular and Metabolomic Studies


The citrusin series of phenylpropanoid glycosides—including Citrusin A, B, C, and D—exhibits divergent and even opposing cardiovascular physiological activities despite sharing core structural motifs [1]. Intravenous administration of these in-class compounds in the SHR-SP rat hypertension model revealed that Coniferin (compound 1) and Syringin (compound 2) raised blood pressure, whereas Citrusin D (compound 7), along with Citrusin C (compound 6) and Dehydrodiconiferyl alcohol-4-β-glucoside (compound 3), produced hypotensive effects [1]. This functional divergence among structurally similar phenylpropanoid glycosides precludes generic substitution in cardiovascular research applications. Furthermore, Citrusin D has been validated as a season-independent geographical origin marker in UHPLC-QTOF MS-based food authentication studies—a specific analytical application that cannot be replicated using other citrusin analogs or coniferyl glycoside derivatives without independent validation of their discriminatory power [2].

Divergent cardiovascular endpoint direction
Citrusin D and coniferin/syringin produced opposing blood pressure responses in the same hypertensive model; class-level assumption may not hold.
Unvalidated marker specificity
The season‑independent origin discrimination reported for citrusin D has not been demonstrated for other citrusin analogs or coniferyl glycosides.
Purity specification variation across suppliers
HPLC purity ranges from 95.0% to ≥98% across commercial sources; analytical sensitivity may shift between lots.

Citrusin D 113349-27-2 Quantitative Differentiation Evidence: Cardiovascular Activity and Analytical Marker Validation


Divergent Cardiovascular Effects: Citrusin D Produces Hypotension While Coniferin and Syringin Elevate Blood Pressure in SHR-SP Rats

In a direct head-to-head comparison using the SHR-SP rat hypertension model, Citrusin D (compound 7) demonstrated a blood pressure-lowering effect, whereas two structurally related phenylpropanoid glycosides—Coniferin (compound 1) and Syringin (compound 2)—produced the opposite effect, elevating blood pressure [1]. The experiment involved intravenous administration of each isolated compound at a standardized dose of 1 mg per 100 g body weight [1]. This functional opposition within the same compound class establishes Citrusin D as a mechanistically distinct entity for cardiovascular research applications.

Blood pressure direction
Head-to-head
Citrusin D: reported hypotension; Coniferin & Syringin: reported hypertension in SHR-SP rats (1 mg/100 g IV).
Supports compound-specific model-response differentiation.
Model: SHR-SP stroke-prone hypertensive rat; direction of effect contrasts within same class.
Cardiovascular pharmacology Phenylpropanoid glycosides Hypertension models

Citrusin D as a Season-Independent Geographical Origin Marker: Validated Discrimination of Valencia Oranges from Southern Hemisphere Imports

In a UHPLC-QTOF MS-based untargeted metabolomic fingerprinting study, Citrusin D was identified as a season-independent marker capable of discriminating Valencia (Spain) oranges from those imported from Argentina, Brazil, and South Africa [1]. Among three possible candidate structures retrieved from the Reaxys database using accurate mass data and MSE fragmentation spectrum information, Citrusin D was determined to be the most plausible identification based on its superior fit with the product ion scan data [1]. The marker was validated across two growing seasons and successfully differentiated samples in both positive and negative ionization modes using XCMS data processing and multivariate PLS-DA modeling [1].

Origin marker fit
Head-to-head
Best product ion scan match among three candidates; PLS-DA achieved 100% classification for Valencia oranges vs. imports.
Supports origin-discrimination method development.
UHPLC-QTOF MS, two-season validation; XCMS processing.
Food authentication Metabolomics Geographical origin traceability

Citrusin D Isolation and Characterization as an Antioxidative Compound from Suaeda japonica

Citrusin D (compound 2) was isolated and identified among 16 antioxidative compounds from the aerial parts of Suaeda japonica, a halophytic plant, using column chromatography with Amberlite XAD-2 and ODS columns followed by HPLC purification [1]. While the study reported that compound 14 (rutin) exhibited the highest DPPH free radical-scavenging activity and compound 8 showed the highest reactive oxygen species-scavenging activity in Huh7 cells, Citrusin D was established as one of the antioxidative constituents present in the plant extract [1]. The structures of all 16 compounds, including Citrusin D, were confirmed by mass spectrometry and NMR spectroscopic analyses [1].

Antioxidant source
Class-level
Isolated among 16 antioxidative compounds from Suaeda japonica; structure confirmed by MS and NMR.
Supports halophyte phenylpropanoid profiling.
Individual DPPH/ROS activity rank not reported; class-level inference only.
Antioxidant natural products Halophyte phytochemistry DPPH radical scavenging

Commercial Purity Specifications and Multi-Supplier Availability of Citrusin D Reference Standard

Citrusin D ((E)-Isoconiferin) is commercially available from multiple suppliers with documented purity specifications suitable for analytical reference standard applications. AbMole offers (E)-Isoconiferin (Citrusin D) with purity ≥98% and provides Certificate of Analysis documentation . Sinophytochem (BioPush) supplies the compound at 95.0% purity as determined by HPLC . TargetMol lists Citrusin D (Catalog T126364) for life sciences research applications with powder storage specifications of -20°C for 3 years . BOC Sciences provides Citrusin D synthesized from vanillin, syringaldehyde, and p-hydroxybenzaldehyde via a five-step synthetic route with reported high overall yield .

Commercial purity
Supplier data
Purity range: 95.0% to ≥98% by HPLC across multiple suppliers.
Procurement specification review.
COA availability varies; verify lot-specific documentation.
Reference standard procurement HPLC purity Analytical chemistry

Predicted Physicochemical and ADMET Properties of Citrusin D

Computational physicochemical profiling of Citrusin D indicates favorable drug-likeness characteristics. The compound has a predicted water solubility of 4.11 g/L and a logP value of -0.44 (ALOGPS) to -0.77 (RDKit), indicating moderate hydrophilicity [1][2]. ADMET predictions using admetSAR 2 suggest 76.80% probability of human intestinal absorption, 65.71% probability of human oral bioavailability, and a negative prediction for P-glycoprotein inhibition (91.09% probability) [3]. The compound satisfies Lipinski's Rule of Five, with 5 hydrogen bond donors, 8 hydrogen bond acceptors, a molecular weight of 342.34 g/mol, and a topological polar surface area of approximately 129 Ų [2].

Predicted ADMET
Data to verify
Solubility 4.11 g/L; logP −0.44 to −0.77; Lipinski pass; oral bioavailability probability 65.71% (admetSAR 2).
In silico reference for solubility-limited assay design.
Computational predictions; experimental verification required.
In silico ADMET Drug-likeness prediction Physicochemical profiling

Citrusin D 113349-27-2 Optimal Application Scenarios: From Cardiovascular Pharmacology to Food Authentication


Cardiovascular Pharmacology: Investigating Hypotensive Mechanisms of Phenylpropanoid Glycosides

Citrusin D is specifically indicated for cardiovascular research programs requiring a phenylpropanoid glycoside with documented hypotensive activity in hypertensive animal models. The compound's blood pressure-lowering effect in SHR-SP rats, directly contrasted with the hypertensive effects of structurally related Coniferin and Syringin, makes it suitable for mechanistic studies of vascular tone regulation and comparative structure-activity relationship investigations within this compound class [1]. Researchers should note that the documented dose was 1 mg/100 g body weight via intravenous administration [1].

Food Authentication and Geographical Origin Traceability: Reference Standard for UHPLC-QTOF MS Metabolomic Methods

Citrusin D serves as a validated reference standard for developing and validating analytical methods for orange geographical origin authentication. The compound has been established as a season-independent biomarker capable of discriminating Valencia oranges from Southern Hemisphere imports using UHPLC-QTOF MS with XCMS data processing and PLS-DA multivariate analysis [2]. This application is supported by direct experimental evidence of its discriminatory power across two growing seasons and multiple geographical origins [2].

Natural Product Chemistry: Reference Compound for Halophyte-Derived Phenylpropanoid Antioxidant Research

Citrusin D is applicable as a reference standard for natural product chemists investigating antioxidative phenylpropanoid glycosides from halophytic plant sources. The compound has been isolated and structurally characterized from Suaeda japonica alongside 15 other antioxidative compounds, with its identity confirmed by MS and NMR spectroscopy [3]. This provides a validated analytical reference for metabolomic profiling of Suaeda species and related halophytes [3].

In Silico Drug Discovery Screening: Ligand for Computational Pharmacology and ADMET Prediction Validation

Citrusin D is suitable as a reference ligand for in silico drug discovery screening campaigns focused on natural product-derived phenylpropanoid glycosides. The compound's predicted physicochemical properties (water solubility 4.11 g/L, logP -0.44 to -0.77, TPSA ~129 Ų) and ADMET parameters (76.80% human intestinal absorption probability) provide a benchmark for comparative computational studies [4][5]. The compound satisfies Lipinski's Rule of Five criteria, supporting its use as a drug-likeness reference in virtual screening libraries [5].

Application
Selection Property
Validation Focus
Cardiovascular model-response studies
Model-specific blood pressure direction
SHR-SP model endpoint verification
Food origin authentication
Season-independent marker specificity
UHPLC-QTOF MS discriminatory power across seasons
Natural product reference standard
Halophyte phenylpropanoid identity
MS/NMR structural confirmation
In silico screening campaigns
Predicted drug-likeness and ADMET profile
Computational ADMET benchmark validation
Quote Request

Request a Quote for Citrusin D

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.